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Compound of Interest

Compound Name: Clodinafop

Cat. No.: B133158 Get Quote

Ensuring the safe and environmentally responsible disposal of Clodinafop is a critical aspect

of laboratory and research protocols. This guide provides essential, step-by-step procedures

for researchers, scientists, and drug development professionals to manage Clodinafop waste

in compliance with regulations and safety best practices. Adherence to these procedures will

minimize environmental contamination and mitigate potential health risks.

Clodinafop-propargyl, the active ingredient in many commercial herbicides, is recognized for

its potential environmental hazards. It is classified as very toxic to aquatic life with long-lasting

effects[1][2][3]. Improper disposal can lead to the contamination of soil and water systems[4][5].

Therefore, a structured disposal plan is not just a regulatory requirement but a cornerstone of

responsible chemical management.

Regulatory Framework
In the United States, the disposal of pesticides like Clodinafop falls under the purview of

several federal regulations. The Federal Insecticide, Fungicide, and Rodenticide Act (FIFRA)

governs the use, sale, and distribution of pesticides, and mandates that legally binding disposal

instructions be included on product labels[6][7]. Once a pesticide is designated for disposal, it

is regulated under the Resource Conservation and Recovery Act (RCRA), which provides a

"cradle-to-grave" framework for managing hazardous waste[6][7][8]. It is imperative to consult

both federal and state-specific regulations, as state laws can be more stringent[6][9].

Step-by-Step Disposal Procedures

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b133158?utm_src=pdf-interest
https://www.benchchem.com/product/b133158?utm_src=pdf-body
https://www.benchchem.com/product/b133158?utm_src=pdf-body
https://www.benchchem.com/product/b133158?utm_src=pdf-body
https://www.austcrop.com.au/wp-content/uploads/ACP-Clodinafop-240-EC-Selective-Herbicide.pdf
https://www.tcichemicals.com/BE/en/sds/C3552_EU_6N.pdf
https://www.genfarm.com.au/sites/genfarm/files/2020-08/documents/SDS_GENFARM%20CLODINAFOP%20240EC%20SELECTIVE%20HERBICIDE_2020-08-24.pdf
https://www.titanag.com.au/wp-content/uploads/2022/02/SDS_TITAN-CLODINAFOP-240-EC-.pdf
https://vikingcropproduction.com/wp-content/uploads/Labels/VIKING-Clodinafop-Herbicide-Label-English.pdf
https://www.benchchem.com/product/b133158?utm_src=pdf-body
https://www.onlinepestcontrolcourses.com/pesticide-disposal-laws-what-you-need-to-know/
https://www.epa.gov/pesticide-worker-safety/requirements-pesticide-disposal
https://www.onlinepestcontrolcourses.com/pesticide-disposal-laws-what-you-need-to-know/
https://www.epa.gov/pesticide-worker-safety/requirements-pesticide-disposal
https://pesticidestewardship.org/disposal/federal-laws/
https://www.onlinepestcontrolcourses.com/pesticide-disposal-laws-what-you-need-to-know/
https://npic.orst.edu/health/disposal.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133158?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following procedures outline the proper disposal of unused Clodinafop, contaminated

materials, and empty containers.

1. Review Product Label and Safety Data Sheet (SDS)

Before initiating any disposal activities, thoroughly review the product-specific label and Safety

Data Sheet (SDS). The "Storage and Disposal" section of the label provides legally mandated

instructions[9]. The SDS will offer more detailed information in sections such as "Disposal

Considerations" and "Regulatory Information"[1][2][3][4][8][10][11]. In case of any conflict

between the SDS and the product label, the instructions on the label take precedence[1].

2. Unused or Unwanted Clodinafop

Unused or unwanted Clodinafop is typically considered hazardous waste and must be

disposed of accordingly[10][12].

Do Not Dispose in Regular Trash or Drains: Never discard Clodinafop in the regular trash or

pour it down the sink or any drain. This can lead to severe environmental contamination[9]

[10].

Licensed Waste Disposal: Entrust the disposal of unused Clodinafop to a licensed

hazardous waste disposal company[2].

State and Local Programs: Contact your state's environmental agency or local solid waste

authority to inquire about "Clean Sweep" programs or household hazardous waste collection

events that may accept pesticides from certain generators[7][9][12].

Original Container: Whenever possible, keep the product in its original container with the

label intact for transport to a disposal facility[9].

3. Empty Container Disposal

Properly cleaned pesticide containers may be eligible for recycling or disposal as non-

hazardous waste.

Triple Rinsing: For liquid formulations, triple-rinse the empty container. To do this, fill the

container about one-quarter full with water, securely replace the cap, and shake for 30
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seconds. Drain the rinsate into the spray tank or a container for later use as a dilute

spray[13]. Repeat this process two more times.

Recycling: Many recycling programs, such as drumMUSTER, accept properly cleaned

containers[13]. Ensure the container is clean, dry, and free of visible residues[13].

Puncturing: After rinsing, puncture the container to prevent reuse[10].

Disposal: If recycling is not an option, the cleaned and punctured container may be disposed

of in a sanitary landfill, as per local regulations[1][13].

4. Disposal of Contaminated Materials

Materials such as personal protective equipment (PPE), spill absorbents, and labware that

have come into contact with Clodinafop must be handled as hazardous waste.

Containment: Place all contaminated items in a clearly labeled, sealed container.

Disposal: Dispose of the container and its contents through a licensed hazardous waste

contractor[2]. Do not attempt to launder contaminated clothing with regular laundry; it should

be either professionally cleaned or disposed of as hazardous waste[1][3].

Spill Management
In the event of a Clodinafop spill, immediate and proper cleanup is crucial to prevent exposure

and environmental contamination.

Control and Contain: Prevent the spill from spreading or entering drains or waterways[1][4]

[10][11]. Use absorbent materials like sand, vermiculite, or earth to contain the spill[1][4][11].

Protective Equipment: Wear appropriate personal protective equipment (PPE), including

chemical-resistant gloves, eye protection, and respiratory protection, during cleanup[1][2]

[11].

Cleanup and Disposal: Collect the absorbed material and place it into a labeled container for

disposal as hazardous waste[1][2][4][11]. Wash the spill area thoroughly, and collect the

wash water for disposal to prevent runoff[1][10].
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Quantitative Data Summary
While specific quantitative limits for disposal can vary by jurisdiction, the following table

summarizes key hazard classifications for Clodinafop-propargyl, which inform the stringent

disposal requirements.

Parameter Classification/Value Reference

UN Number 3082 [1][4]

ADG Classification
Class 9: Miscellaneous

dangerous goods
[1]

GHS Signal Word DANGER [1]

Hazard Statements

H302 + H332: Harmful if

swallowed or if inhaledH317:

May cause an allergic skin

reactionH373: May cause

damage to organs through

prolonged or repeated

exposureH410: Very toxic to

aquatic life with long lasting

effects

[2][3]

Experimental Protocols
This document provides operational guidance for disposal and does not cite specific

experimental protocols. For laboratory work involving Clodinafop, researchers should develop

a detailed experimental protocol that includes a section on waste management and spill

response, incorporating the procedures outlined in this guide.

Clodinafop Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Clodinafop and related waste materials in a laboratory setting.
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Start: Clodinafop Waste Generated

Consult Product Label & SDS
for Specific Instructions

Identify Waste Type

Unused/Unwanted
Clodinafop Product

Product

Empty Clodinafop
Container

Container

Contaminated Materials
(PPE, Absorbents, etc.)

Materials

Treat as
Hazardous Waste

Triple Rinse Container
(if applicable)

Arrange for Pickup by
Licensed Waste Contractor

End: Proper Disposal Complete

No/Not Possible

Puncture to
Prevent Reuse

Yes

Recycle or Dispose in
Sanitary Landfill

(per local regulations)

Click to download full resolution via product page

Caption: Decision workflow for Clodinafop waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b133158?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133158?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

